(3,3-Difluorocyclohexyl)azanium;chloride

• IUPAC Name: (3,3-difluorocyclohexyl)azanium;chloride
• InChI: InChI=1S/C6H11F2N.ClH/c7-6(8)3-1-2-5(9)4-6;/h5H,1-4,9H2;1H
• InChI Key: CYAZLMHIPJPQQF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(C1)(F)F)[NH3+].[Cl-]
• Molecular Formula: C6H12ClF2N
• Molecular Weight: 171.61 g/mol
• CAS No.: 921602-77-9

Description

(3,3-Difluorocyclohexyl)azanium;chloride is a quaternary ammonium salt characterized by a cyclohexane ring substituted with two fluorine atoms at the 3 and 3 positions. The ammonium group is protonated and paired with a chloride counterion. This compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric properties imparted by the difluorocyclohexyl moiety.

Comparison with Similar Compounds

Trimethyl-(2-methyl-4-oxo-3,3-diphenylhexyl)azanium;chloride (CAS: 63765-86-6)

• Structure : Features a hexyl chain with 3,3-diphenyl and 4-oxo substituents, along with a trimethylammonium group .
• Key Differences :
  • Substituents : The diphenyl and ketone groups increase steric bulk and lipophilicity compared to the cyclohexyl group in the target compound.
  • Reactivity : The ketone moiety may participate in hydrogen bonding or redox reactions, unlike the inert difluorocyclohexyl group.
• Applications : Likely used in surfactants or phase-transfer catalysis due to its amphiphilic nature.

3,3-Difluoroazetidine Hydrochloride (CAS: 288315-03-7)

• Structure : A four-membered azetidine ring with 3,3-difluoro substitution .
• Polarity: Smaller ring size and higher strain may enhance solubility in polar solvents.
• Applications : Useful in peptide mimetics or as a building block for fluorinated heterocycles.

2,6-Difluorocyclohexyl Chloride

• Structure : Cyclohexane with fluorine at 2 and 6 positions and a chloride substituent .
• Key Differences :
  • Fluorine Position : 2,6-Difluoro substitution creates a different electronic environment compared to 3,3-difluoro, altering dipole moments and steric interactions.
  • Functionality : The chloride is directly attached to the ring, making it a halogenated alkane rather than a quaternary ammonium salt.
• Applications : Intermediate in agrochemical synthesis or fluorinated polymer production.

Benzyl-dimethyl-[2-[2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethyl]azanium;chloride

• Structure : Aromatic benzyl group with ethoxy chains and a branched alkyl substituent .
• Key Differences :
  • Aromaticity : The benzyl group enables π-π stacking interactions, absent in the aliphatic cyclohexyl derivative.
  • Solubility : Ethoxy chains enhance water solubility, whereas the cyclohexyl group may reduce it.
• Applications : Antimicrobial agent or detergent due to its surfactant-like structure.

Comparative Data Table

Compound Name	Molecular Formula	Key Substituents	Molecular Weight	Key Properties
(3,3-Difluorocyclohexyl)azanium;chloride	C₆H₁₁F₂N⁺·Cl⁻	3,3-difluorocyclohexyl, NH₃⁺	~182.6	High lipophilicity, moderate solubility
Trimethyl-(2-methyl-4-oxo-3,3-diphenylhexyl)azanium;chloride	C₂₂H₃₀ClNO	3,3-diphenyl, 4-oxo, trimethylammonium	~384.9	Amphiphilic, surfactant potential
3,3-Difluoroazetidine hydrochloride	C₃H₆F₂N⁺·Cl⁻	3,3-difluoroazetidine	~133.5	High ring strain, polar solvent soluble
2,6-Difluorocyclohexyl Chloride	C₆H₉F₂Cl	2,6-difluorocyclohexyl, Cl	~166.6	Halogenated alkane, reactive intermediate